Cas no 131085-22-8 ((S)-tert-butyl 1-(2-cyanoethylamino)-1-oxo-3-phenylpropan-2-ylcarbamate)

(S)-tert-butyl 1-(2-cyanoethylamino)-1-oxo-3-phenylpropan-2-ylcarbamate Properties

Names and Identifiers

• (S)-tert-butyl 1-(2-cyanoethylamino)-1-oxo-3-phenylpropan-2-ylcarbamate
• tert-butyl N-[1-(2-cyanoethylamino)-1-oxo-3-phenylpropan-2-yl]carbamate
• Nalpha-(tert-Butoxycarbonyl)-N-(2-cyanoethyl)phenylalaninamide
• 131085-22-8
• SCHEMBL6019878
• DTXSID50699569
• +Expand

• InChIKey： BITITUSYBXFCCE-UHFFFAOYSA-N
• Inchi： InChI=1S/C17H23N3O3/c1-17(2,3)23-16(22)20-14(15(21)19-11-7-10-18)12-13-8-5-4-6-9-13/h4-6,8-9,14H,7,11-12H2,1-3H3,(H,19,21)(H,20,22)
• SMILES： C(CCNC(=O)C(NC(=O)OC(C)(C)C)CC1C=CC=CC=1)#N

Computed Properties

• Exact Mass: 317.17409
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 8
• Monoisotopic Mass: 317.17394160g/mol
• Heavy Atom Count: 23
• Complexity: 442
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 91.2Ų

Experimental Properties

• PSA: 91.22